Cas no 1261981-15-0 (3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid)

• Product Name: 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid
• CAS No: 1261981-15-0
• MF: C₁₄H₁₁FO₄
• MW: 262.233147859573
• MDL: MFCD18319801
• CID: 2767389
• PubChem ID: 53225719
• Update Time: 2025-10-30

3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-FLUORO-2-HYDROXYPHENYL)-5-METHOXYBENZOIC ACID
• 5'-Fluoro-2'-hydroxy-5-methoxy[1,1'-biphenyl]-3-carboxylic acid
• DTXSID60689451
• MFCD18319801
• 1261981-15-0
• 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, 95%
• 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid

• MDL： MFCD18319801
• Inchi： 1S/C14H11FO4/c1-19-11-5-8(4-9(6-11)14(17)18)12-7-10(15)2-3-13(12)16/h2-7,16H,1H3,(H,17,18)
• InChI Key： GZLNYHSUYSHGMG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=C(C=1)C1C=C(C=C(C(=O)O)C=1)OC)O

Computed Properties

• Exact Mass: 262.06413699g/mol
• Monoisotopic Mass: 262.06413699g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid

Introduction to 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid (CAS No. 1261981-15-0)

3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1261981-15-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, featuring a benzoic acid core substituted with a fluoro-substituted hydroxyphenyl group and a methoxy group, exhibits unique structural and functional properties that make it a promising candidate for various biological and chemical applications.

The structural configuration of 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid incorporates several key functional groups that contribute to its reactivity and biological activity. The presence of a fluoro atom at the 5-position of the hydroxyphenyl ring enhances its metabolic stability and binding affinity, while the hydroxyl and methoxy groups provide additional sites for interaction with biological targets. These features make it an intriguing molecule for further exploration in drug discovery and development.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways associated with inflammation, cancer, and neurodegenerative diseases. 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid has been studied for its potential role in these areas due to its ability to interact with various enzymes and receptors. Preliminary studies have suggested that this compound may exhibit anti-inflammatory properties by inhibiting key pro-inflammatory cytokines and enzymes.

One of the most compelling aspects of 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid is its structural similarity to known bioactive molecules. This similarity suggests that it may be able to mimic or enhance the effects of existing drugs, potentially leading to the development of new therapeutic agents with improved efficacy and reduced side effects. Additionally, the fluoro-substituent in its structure is well-known for its ability to enhance drug bioavailability and metabolic stability, making it an attractive feature for pharmaceutical applications.

The synthesis of 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the fluoro group, in particular, necessitates specialized synthetic methodologies to achieve optimal results. Researchers have employed various fluorination techniques, such as electrophilic aromatic substitution and metal-catalyzed cross-coupling reactions, to incorporate the fluoro atom into the phenyl ring efficiently.

Recent advancements in computational chemistry have also played a crucial role in understanding the pharmacological properties of 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid. Molecular modeling studies have been conducted to predict how this compound interacts with biological targets such as enzymes and receptors. These studies have provided valuable insights into its binding affinity, specificity, and potential side effects, guiding further optimization efforts.

In addition to its potential therapeutic applications, 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid has shown promise in industrial applications as well. Its unique chemical properties make it suitable for use as an intermediate in the synthesis of more complex molecules. Furthermore, its stability under various conditions makes it a reliable choice for formulations requiring long shelf life.

The safety profile of 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid is another critical aspect that has been thoroughly evaluated. Extensive toxicological studies have been performed to assess its acute and chronic toxicity, as well as its potential for irritation or sensitization. These studies have generally shown that the compound is well-tolerated at moderate doses, although further research is needed to fully understand its long-term effects.

Regulatory considerations are also important when developing new compounds like 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid. Compliance with international regulatory standards ensures that the compound can be safely used in both clinical and industrial settings. Researchers are working closely with regulatory agencies to gather the necessary data and documentation required for approval.

The future prospects for 3-(5-Fluoro-2-hydroxyphenyl)-5-methoxybenzoic acid are promising, with ongoing research aimed at expanding its applications across multiple fields. Continued investigation into its biological activity will likely uncover new therapeutic uses, while advancements in synthetic chemistry may lead to more efficient production methods. Collaborative efforts between academia and industry are essential to translate these findings into tangible benefits for society.